Magnesium phosphide

• IUPAC Name: trimagnesium;phosphorus(3-)
• InChI: InChI=1S/3Mg.2P/q3*+2;2*-3
• InChI Key: VUBDMGXNLNDGIY-UHFFFAOYSA-N
• Canonical SMILES: [Mg+2].[Mg+2].[Mg+2].[P-3].[P-3]
• DSSTOX Substance ID: DTXSID0034691
• Molecular Weight: 134.86 g/mol
• Physical Description: Magnesium phosphide is a white crystalline solid. It reacts violently with water and may ignite upon contact with air. It is toxic by ingestion. It is used to make other chemicals., YELLOW-TO-GREEN CRYSTALS.
• Solubility: Reacts with water, In water, 0.01 g/L, Solubility in water: reaction
• Density: 2.06 g/cu cm, 2.1 g/cm³
• Mechanism of Action: Studies on isolated rat liver showed that mitochondrial oxygen uptake was inhibited by phosphine ... and that this effect was due to the reaction of phosphine with cytochrome c and cytochrome c oxidase ... Although this inhibitory in vitro effect was also shown in insects, it was found that insects severely poisoned with phosphine did not suffer any inhibition of their cytochrome system ... Phosphine was found to inhibit insect catalase though this appeared to be an indirect effect and might have been a result of phosphine toxicity rather than a cause. /Phosphine/
• Color/Form: Yellow cubic crystals
• CAS No.: 12057-74-8
• Melting Point: >750 °C

Description

Magnesium phosphide is an inorganic compound with the chemical formula ( \text{Mg}_3\text{P}_2 ). It appears as a yellow crystalline powder and is known for its distinctive phosphine odor. This compound is primarily used as a fumigant and insecticide due to its ability to release phosphine gas upon contact with moisture .

Synthetic Routes and Reaction Conditions:

Direct Reaction Method: this compound can be synthesized by directly reacting magnesium with red phosphorus at high temperatures. The reaction is typically carried out in an inert atmosphere to prevent oxidation. [ 3\text{Mg} + 2\text{P} \rightarrow \text{Mg}_3\text{P}_2 ]

Hydrothermal Method: This method involves reacting magnesium powder with phosphoric acid solution under high temperature and pressure conditions.

Industrial Production Methods:

• Industrial production of this compound often employs the direct reaction method due to its simplicity and efficiency. The reaction is conducted in large furnaces with controlled atmospheres to ensure the purity of the product.

Types of Reactions:

Hydrolysis: this compound reacts with water to produce phosphine gas and magnesium hydroxide. [ \text{Mg}_3\text{P}_2 + 6\text{H}_2\text{O} \rightarrow 2\text{PH}_3 + 3\text{Mg(OH)}_2 ]

Reaction with Acids: When this compound reacts with acids, it also produces phosphine gas along with the corresponding magnesium salt. [ \text{Mg}_3\text{P}_2 + 6\text{HCl} \rightarrow 2\text{PH}_3 + 3\text{MgCl}_2 ]

Common Reagents and Conditions:

Water and Acids: These are the most common reagents used in reactions with this compound. The reactions are typically carried out at room temperature and pressure.

Major Products:

• The primary product of these reactions is phosphine gas (( \text{PH}_3 )), which is highly toxic and flammable. Magnesium hydroxide (( \text{Mg(OH)}_2 )) and magnesium chloride (( \text{MgCl}_2 )) are also formed as by-products .

Scientific Research Applications

Magnesium phosphide has several applications in scientific research and industry:

Agriculture: It is widely used as a fumigant to control pests in stored grain and other agricultural products.

Rocket Propellants: Due to its high energy release characteristics, this compound is used as a component in some rocket propellants.

Electronic Materials: Its good electrical conductivity and photoelectric properties make it useful in the preparation of electronic devices and optoelectronic components.

Ceramic Industry: this compound is used as an additive in high-temperature ceramics and refractory materials to enhance their mechanical strength and refractory performance.

Mechanism of Action

The toxicity of Magnesium Phosphide is induced by the release of phosphine gas, which inhibits oxidative phosphorylation and causes cell hypoxia and circulatory failure.

Safety and Hazards

Magnesium Phosphide is very toxic by the oral and inhalation route and harmful by the dermal route. It reacts with water to produce hydrogen phosphide (phosphine) gas which may ignite spontaneously at concentrations above the LEL of 1.8% v/v. It should be handled in a well-ventilated place and contact with skin, eyes, and water should be avoided.

Future Directions

Magnesium Phosphide has found several uses in industry. It reacts with moisture in the atmosphere to produce phosphine gas which is active as a pesticide to control insects and rodents. It is primarily used for indoor fumigation of raw agricultural commodities, animal feeds, processed food commodities, and nonfood commodities in sealed containers or structures, and for outdoor fumigation of burrows to control rodents and moles in nondomestic areas, noncropland, and agricultural areas.

Comparison with Similar Compounds

• Aluminum Phosphide (( \text{AlP} ))
• Zinc Phosphide (( \text{Zn}_3\text{P}_2 ))
• Calcium Phosphide (( \text{Ca}_3\text{P}_2 ))

Comparison:

• Aluminum Phosphide: Similar to magnesium phosphide, aluminum phosphide releases phosphine gas upon contact with moisture. aluminum phosphide is more commonly used in fumigation due to its higher stability and ease of handling .
• Zinc Phosphide: Zinc phosphide is also used as a rodenticide and releases phosphine gas. It is less reactive compared to this compound and is often used in bait formulations .
• Calcium Phosphide: Calcium phosphide is used in signal flares and fireworks due to its ability to produce bright flames. It is less toxic than this compound but still releases phosphine gas upon contact with moisture .

This compound stands out due to its high reactivity and efficiency in releasing phosphine gas, making it highly effective as a fumigant and insecticide.